Anhydrous amorphous calcium carbonate (ACC) is structurally different from the transient phase of biogenic ACC†
Chemical Communications Pub Date: 2019-05-15 DOI: 10.1039/C9CC00518H
Abstract
Amorphous calcium carbonate (ACC) is an important precursor phase of biogenic calcite. In this work, an in situ Ca L-edge X-ray absorption spectroscopic study has been carried out to monitor the phase transformation process of hydrated ACC from room temperature to 773 K in the presence of water vapor pressure at 0.4 mbar. The L2,3 crystal field splittings of the near edge X-ray absorption fine structure (NEXAFS) spectra acquired for hydrated and anhydrous ACC are indistinguishable. The transformation process from anhydrous ACC to calcite is greatly facilitated by the presence of water moisture. Our data acquired for nano-calcite are in close resemblance to those reported for “type 2” ACC in sea urchin larval spicules. We suggest that “type 2 ACC” or the “transient phase of ACC” is a disordered calcium carbonate phase with a nascent calcitic structure at the nanometer length scale.
Recommended Literature
- [1] Phase equilibrium, dynamics and rheology of phospholipid–ethanol mixtures: a combined molecular dynamics, NMR and viscometry study†
- [2] Perovskite-quantum dot hybrid solar cells: a multi-win strategy for high performance and stability
- [3] Methane dry reforming via a ceria-based redox cycle in a concentrating solar tower
- [4] New thieno[3,2-b][1]benzothiophene-based organic sensitizers containing π-extended thiophene spacers for efficient dye-sensitized solar cells†
- [5] The immobilizing polysulfide mechanism of cadmium-doping carbon aerogels via a microtemplate for high performance Li–S batteries
- [6] Highly selective semiconductor photocatalysis for CO2 reduction
- [7] Development of a gradient micellar liquid chromatographic method eluting from micellar mode to high submicellar mode for the rapid separation of free amino acids†
- [8] Reactivity of transplatin-modified oligonucleotides in triple-helical DNA complexes
- [9] Advanced nuclear analytical techniques for metalloproteomics
- [10] Silver ion-induced mitochondrial dysfunction via a nonspecific pathway
Journal Name：Chemical Communications
Research Products
-
CAS no.: 177966-61-9
-
CAS no.: 131525-50-3
-
CAS no.: 131896-42-9
-
CAS no.: 1733-55-7
-
CAS no.: 149669-53-4
